Cas no 953141-59-8 (4-methoxy-3-methyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-3-methyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide
• CAS No: 953141-59-8
• MF: C₁₅H₂₄N₂O₃S
• MW: 312.427662849426
• CID: 6527577
• Update Time: 2025-07-20

4-methoxy-3-methyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-methyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide
• 4-methoxy-3-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzenesulfonamide

• Inchi： 1S/C15H24N2O3S/c1-12-10-14(4-5-15(12)20-3)21(18,19)16-11-13-6-8-17(2)9-7-13/h4-5,10,13,16H,6-9,11H2,1-3H3
• InChI Key： HWYCPYSJJJFDHS-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C)CC2)(=O)=O)=CC=C(OC)C(C)=C1

Additional information on 4-methoxy-3-methyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 4-Methoxy-3-methyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide (CAS No. 953141-59-8)

4-Methoxy-3-methyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide (CAS No. 953141-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique structural features, including a methoxy group, a methyl substituent, and a piperidine moiety. These functional groups contribute to its potential applications in drug discovery and development, particularly in targeting specific enzymatic pathways.

The compound's molecular structure is designed to interact with biological systems, making it a subject of interest for researchers exploring central nervous system (CNS) therapeutics and receptor modulation. Its sulfonamide group is known for its ability to form hydrogen bonds, which is crucial for binding to protein targets. Recent studies have highlighted its potential in addressing neurodegenerative diseases, a hot topic in modern medicine due to the rising global prevalence of conditions like Alzheimer's and Parkinson's.

In the context of drug design, 4-Methoxy-3-methyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide is often discussed alongside blood-brain barrier (BBB) permeability, a critical factor for CNS-active compounds. Researchers are increasingly focusing on optimizing lipophilicity and molecular weight to enhance BBB penetration, and this compound's structure aligns with these goals. Its piperidine ring is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs.

The synthesis of CAS No. 953141-59-8 involves multi-step organic reactions, including sulfonylation and amine alkylation. These processes are meticulously optimized to achieve high yields and purity, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound and ensure its quality.

From a commercial perspective, 4-Methoxy-3-methyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. Researchers frequently search for custom synthesis services to obtain derivatives of this compound for tailored studies.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous, standard laboratory precautions, including the use of personal protective equipment (PPE), are recommended. Disposal should comply with local regulations to minimize environmental impact.

Looking ahead, the potential of CAS No. 953141-59-8 in precision medicine and targeted therapy is a promising avenue. With advancements in computational chemistry and AI-driven drug discovery, researchers can expedite the identification of novel applications for this compound. Its role in epigenetic modulation and signal transduction pathways is another area of active investigation.

In summary, 4-Methoxy-3-methyl-N-(1-methylpiperidin-4-yl)methylbenzene-1-sulfonamide represents a versatile and valuable tool in modern scientific research. Its structural complexity and biological relevance make it a compound of enduring interest, particularly in the fields of neuroscience and pharmacology. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.